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Compound of Interest

Compound Name: 1-Acetyl-2-imidazolidinone

Cat. No.: B193065 Get Quote

Essential Safety and Handling Guide for 1-Acetyl-2-
imidazolidinone
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1-Acetyl-2-imidazolidinone. Adherence to these

procedures is essential for ensuring personal safety and proper disposal.

Chemical and Physical Properties

Property Value

CAS Number 5391-39-9[1][2]

Molecular Formula C5H8N2O2[1][2]

Appearance White to off-white crystalline powder[1]

Solubility Soluble in water and organic solvents[1]

Hazard Identification and Classification
1-Acetyl-2-imidazolidinone is classified with the following hazards:

Acute Oral Toxicity: Category 4[3]
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Skin Corrosion/Irritation: Category 2[3]

Serious Eye Damage/Eye Irritation: Category 2A[3]

Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 1-Acetyl-2-imidazolidinone to

determine the appropriate PPE. The following table summarizes the recommended PPE for

various laboratory operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transferring

(Solid)

Safety glasses

with side shields

or goggles

(European

Standard EN

166)[4][5]

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Use in a well-

ventilated area. If

dust formation is

likely, a

NIOSH/MSHA or

European

Standard EN 149

approved

respirator may

be necessary[4]

Working with

Solutions

Chemical splash

goggles[5]

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Work in a

chemical fume

hood or a well-

ventilated area[3]

Heating or

Reactions

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves

(e.g., nitrile)

Flame-retardant

laboratory coat

All operations

should be

conducted in a

certified chemical

fume hood[3]

Cleaning Spills
Chemical splash

goggles

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

or suit

A NIOSH/MSHA

or European

Standard EN 149

approved

respirator may

be required

depending on the

spill size and

ventilation[4]

Operational and Disposal Plans
Safe Handling Protocol
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1. Engineering Controls:

Always handle 1-Acetyl-2-imidazolidinone in a well-ventilated area. For procedures that

may generate dust or aerosols, a chemical fume hood is mandatory.[3]

Ensure that safety showers and eyewash stations are readily accessible and their locations

are clearly marked.[3]

2. Administrative Controls:

Minimize the quantity of material handled at any one time.

Avoid the formation of dust and aerosols.[4][5]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4][6]

Remove and wash contaminated clothing before reuse.[5]

3. Step-by-Step Handling Procedure:

Preparation: Don the appropriate PPE as outlined in the table above. Ensure the work area
is clean and uncluttered.
Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to
minimize dust inhalation.
Transferring: Use a spatula or other appropriate tool to transfer the solid. Avoid scooping in a
manner that creates dust.
Dissolving: When preparing solutions, slowly add the solid to the solvent to prevent
splashing.
Post-Handling: After use, tightly close the container.[3][4] Clean the work area and any
equipment used.

First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.[3]
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If on Skin: Wash off immediately with plenty of soap and water. If skin irritation persists, call a

physician.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediate medical attention is required.[3]

If Inhaled: Remove to fresh air. If symptoms persist, call a physician.[3]

Disposal Plan
All waste materials must be disposed of in accordance with local, regional, and national

regulations.[3]

1. Waste Collection:

Solid Waste: Collect unreacted 1-Acetyl-2-imidazolidinone and any contaminated

disposable materials (e.g., gloves, weighing paper) in a designated, labeled, and sealed

hazardous waste container.[4]

Liquid Waste: Collect solutions containing 1-Acetyl-2-imidazolidinone in a separate,

labeled hazardous waste container. Do not empty into drains.[4]

2. Step-by-Step Disposal Procedure:

Segregation: Keep waste containing 1-Acetyl-2-imidazolidinone separate from other
chemical waste streams unless instructed otherwise by your institution's environmental
health and safety (EHS) office.
Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "1-Acetyl-2-imidazolidinone".
Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by trained EHS personnel.
Decontamination: Decontaminate any reusable glassware or equipment that came into
contact with the chemical.

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal of 1-Acetyl-2-imidazolidinone

Preparation

Handling

Post-Handling

Disposal

Emergency Procedures

Conduct Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh Solid in Ventilated Enclosure

Transfer and Handle with Care

Conduct Experiment in Fume Hood

Clean Work Area and Equipment

Store Chemical Properly

Segregate Waste

Label Waste Container

Store in Designated Area

Arrange for EHS Pickup

Spill Cleanup First Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Acetyl-2-imidazolidinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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